Cas no 4774-15-6 (2,6-Dimethoxypyrazine)

2,6-Dimethoxypyrazine is a heterocyclic aromatic compound characterized by its pyrazine core substituted with methoxy groups at the 2 and 6 positions. This compound is notable for its role as a flavor and fragrance intermediate, contributing nutty, roasted, or earthy notes in food and beverage applications. Its high purity and stability make it suitable for use in synthetic chemistry, particularly in the development of specialty aroma chemicals. The methoxy substituents enhance its solubility in organic solvents, facilitating its incorporation into formulations. Additionally, 2,6-dimethoxypyrazine serves as a valuable building block in pharmaceutical and agrochemical research due to its versatile reactivity.
2,6-Dimethoxypyrazine structure
2,6-Dimethoxypyrazine structure
Product Name:2,6-Dimethoxypyrazine
CAS No:4774-15-6
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00955843
CID:45307
PubChem ID:3264170
Update Time:2025-05-20

2,6-Dimethoxypyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethoxypyrazine
    • 1,6-dimethoxypyrazine
    • 2,6-dimethoxypirazine
    • 2,6-Dimethoxy-pyrazin
    • 2,6-dimethoxy-pyrazine
    • pyrazine,2,6-dimethoxy
    • PubChem8614
    • pyrazine, 2,6-dimethoxy-
    • EBD813
    • RP08824
    • VP40100
    • U606
    • AK113135
    • ST2415955
    • AB0019354
    • 774D156
    • F11651
    • CS-W005486
    • F2147-1827
    • DTXSID30390805
    • 4774-15-6
    • EN300-133250
    • MFCD00955843
    • SY031635
    • AS-17333
    • 2 pound not6-dimethoxypyrazine
    • A7297
    • J-507497
    • BCP32233
    • AKOS006273994
    • FT-0655334
    • SCHEMBL3063023
    • dimethoxypyrazine
    • MDL： MFCD00955843
    • Inchi： 1S/C6H8N2O2/c1-9-5-3-7-4-6(8-5)10-2/h3-4H,1-2H3
    • InChI Key： FCLZSYLOQPRJMS-UHFFFAOYSA-N
    • SMILES： O(C)C1C=NC=C(N=1)OC

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.2

Experimental Properties

  • Density: 1.131
  • Boiling Point: 184.8°C at 760 mmHg
  • Flash Point: 65.718°C
  • Refractive Index: 1.49
  • PSA: 44.24000
  • LogP: 0.49380

2,6-Dimethoxypyrazine Security Information

2,6-Dimethoxypyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dimethoxypyrazine Pricemore >>

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TRC
D480965-10mg
2,6-Dimethoxypyrazine
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 $ 50.00 2022-06-05
TRC
D480965-50mg
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2,6-Dimethoxypyrazine Production Method

2,6-Dimethoxypyrazine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4774-15-6)2,6-Dimethoxypyrazine
Order Number:sfd12039
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4774-15-6)2,6-Dimethoxypyrazine
Order Number:A7297
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):154.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4774-15-6)2,6-二甲氧基吡嗪
Order Number:LE1883506
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4774-15-6)2,6-Dimethoxypyrazine
sfd12039
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:4774-15-6)2,6-Dimethoxypyrazine
A7297
Purity:99%
Quantity:100g
Price ($):154.0
Email